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Compound of Interest

Compound Name: cyclodecene

Cat. No.: B14012633 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals with potentially hazardous properties. This

guide provides essential, immediate safety and logistical information for the handling and

disposal of cyclodecene, building on our commitment to being your preferred source for

laboratory safety and chemical handling information.

Cyclodecene, a cycloalkene, requires careful handling due to its potential for skin, eye, and

respiratory irritation.[1] While some data suggests a mixture of its isomers may not be classified

as hazardous, it is prudent to handle it with appropriate safety precautions.[2][3] Adherence to

the following operational and disposal plans will help ensure a safe laboratory environment.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. Below is a summary of available data for cyclodecene isomers.
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Property Value Source

Formula C10H18 [1]

Molecular Weight 138.25 g/mol [1]

Boiling Point
193.3 °C @ 760 mm Hg

(estimated)
[4]

Flash Point 59.1 °C (138.0 °F) (estimated) [4]

Solubility
1.539 mg/L in water @ 25 °C

(estimated)
[4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical to minimize exposure and

ensure personal safety. The following PPE is recommended when handling cyclodecene.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side-shields conforming to

EN166 (EU) or NIOSH (US)

standards.

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection

Chemically resistant gloves.

Nitrile rubber is a common

choice for hydrocarbons, but

always consult a specific glove

compatibility chart.

Prevents skin contact which

can cause irritation.[1][5]

Body Protection

A standard laboratory coat. For

larger quantities or significant

splash potential, consider

impervious clothing.

Protects skin from accidental

spills.[1]

Respiratory Protection

Generally not required if

handled in a well-ventilated

area or a fume hood. If vapors

or mists are generated, use a

NIOSH-approved respirator.

Prevents respiratory tract

irritation.[1]

Operational Plan for Safe Handling
Following a standardized operational procedure minimizes risks.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[6]

Verify that an eye-wash station and safety shower are accessible.

Assemble all necessary equipment and reagents before handling the chemical.

Don the appropriate PPE as outlined in the table above.

2. Handling:
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Avoid direct contact with skin and eyes.[6]

Avoid inhalation of vapor or mist.[1]

Keep away from sources of ignition as it is a combustible liquid.[4]

Use non-sparking tools to prevent ignition.[6]

Keep the container tightly closed when not in use to prevent evaporation and contamination.

[1]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.

Contain the spillage using a non-combustible absorbent material (e.g., sand, earth,

vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.[7]

Do not let the chemical enter drains.[6]

Disposal Plan
Proper disposal of cyclodecene and its contaminated materials is crucial to protect the

environment and comply with regulations.

1. Waste Identification and Segregation:

Cyclodecene is a non-halogenated hydrocarbon.

Segregate waste containing cyclodecene from other waste streams, particularly

halogenated solvents.[7]
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Clearly label all waste containers with "Hazardous Waste" and the chemical name

"Cyclodecene".[7]

2. Waste Collection and Storage:

Collect liquid waste in a dedicated, leak-proof, and chemically compatible container.

Store solid waste contaminated with cyclodecene (e.g., absorbent materials, contaminated

gloves) in a separate, sealed container.

Keep waste containers tightly sealed and store them in a designated and well-ventilated

hazardous waste accumulation area.[7]

3. Arranging for Disposal:

Dispose of the waste through a licensed chemical waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for hazardous waste.[7]

Provide the EHS office with accurate information about the waste composition and volume.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of cyclodecene from

preparation to disposal.
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Safe Cyclodecene Handling Workflow

1. Preparation

2. Handling 3. Spill Response

4. Disposal
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Caption: A workflow for the safe handling of cyclodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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